N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,4-dimethylthiazole-5-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O3S2/c1-7-12(22-8(2)16-7)14(19)18-15-17-11-9(20-3)5-6-10(21-4)13(11)23-15/h5-6H,1-4H3,(H,17,18,19)
• InChI Key: FRMFRLVWZJIZTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NC2=NC3=C(C=CC(=C3S2)OC)OC
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

The compound “N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,4-dimethylthiazole-5-carboxamide” is a complex organic molecule that contains several functional groups and structural features, including a benzothiazole ring, a thiazole ring, and a carboxamide group. These features suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The benzothiazole and thiazole rings in the compound are aromatic heterocycles, which means they have a planar structure and exhibit aromaticity. The presence of these rings could influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing benzothiazole and thiazole rings are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and functional groups. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antibacterial Activity

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Antifungal Activity

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Antitumor and Cytotoxic Activity

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Future Directions

Given the diverse biological activities of benzothiazole derivatives, this compound could be a potential candidate for further study in medicinal chemistry. Future research could focus on synthesizing the compound and studying its biological activity, mechanism of action, and safety profile.